Cas no 2229483-06-9 (3-(2-chloro-5-methylphenyl)oxolane-2,5-dione)

3-(2-Chloro-5-methylphenyl)oxolane-2,5-dione is a specialized heterocyclic compound featuring a chlorinated aromatic ring fused to a succinic anhydride (oxolane-2,5-dione) core. This structure imparts reactivity as an electrophilic intermediate, making it valuable in organic synthesis, particularly for constructing functionalized aromatic systems or as a precursor in pharmaceutical and agrochemical applications. The chloro and methyl substituents enhance its versatility in cross-coupling reactions or further derivatization. Its anhydride moiety allows for facile ring-opening reactions with nucleophiles, enabling the formation of amides, esters, or other derivatives. The compound's defined stereochemistry and purity ensure consistent performance in synthetic workflows. Suitable for controlled reactions under anhydrous conditions, it is typically handled with standard precautions for reactive anhydrides.
3-(2-chloro-5-methylphenyl)oxolane-2,5-dione structure
2229483-06-9 structure
Product Name:3-(2-chloro-5-methylphenyl)oxolane-2,5-dione
CAS No:2229483-06-9
MF:C11H9ClO3
MW:224.640362501144
CID:6441168
PubChem ID:165648284
Update Time:2025-10-29

3-(2-chloro-5-methylphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chloro-5-methylphenyl)oxolane-2,5-dione
    • 2229483-06-9
    • EN300-1975394
    • Inchi: 1S/C11H9ClO3/c1-6-2-3-9(12)7(4-6)8-5-10(13)15-11(8)14/h2-4,8H,5H2,1H3
    • InChI Key: FIVQZJAXYZONSL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C)C=C1C1C(=O)OC(C1)=O

Computed Properties

  • Exact Mass: 224.0240218g/mol
  • Monoisotopic Mass: 224.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.4Ų

3-(2-chloro-5-methylphenyl)oxolane-2,5-dione Pricemore >>

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3-(2-chloro-5-methylphenyl)oxolane-2,5-dione Related Literature

Additional information on 3-(2-chloro-5-methylphenyl)oxolane-2,5-dione

Comprehensive Guide to 3-(2-chloro-5-methylphenyl)oxolane-2,5-dione (CAS No. 2229483-06-9): Properties, Applications, and Market Insights

3-(2-chloro-5-methylphenyl)oxolane-2,5-dione (CAS No. 2229483-06-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique oxolane-2,5-dione core structure, is widely studied for its potential applications in drug development and polymer chemistry. In this article, we delve into the chemical properties, synthesis methods, applications, and market trends of this intriguing molecule.

The molecular structure of 3-(2-chloro-5-methylphenyl)oxolane-2,5-dione features a chloro-methylphenyl group attached to an oxolane-2,5-dione ring. This combination imparts specific reactivity and stability, making it a valuable intermediate in organic synthesis. Researchers often explore its potential as a building block for more complex molecules, particularly in the development of novel pharmaceutical compounds and biodegradable polymers.

One of the most frequently asked questions about 3-(2-chloro-5-methylphenyl)oxolane-2,5-dione is its role in drug discovery. Recent studies suggest that derivatives of this compound may exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. These findings align with the growing demand for new therapeutic agents to address antibiotic resistance and chronic inflammatory conditions, which are hot topics in modern medicine.

In addition to its pharmaceutical applications, 3-(2-chloro-5-methylphenyl)oxolane-2,5-dione is also explored in material science. Its oxolane-2,5-dione moiety is particularly interesting for the synthesis of biodegradable polymers, which are increasingly sought after due to environmental concerns. As sustainability becomes a key focus in industrial chemistry, this compound's potential to contribute to eco-friendly materials is a significant advantage.

The synthesis of 3-(2-chloro-5-methylphenyl)oxolane-2,5-dione typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often optimize these processes to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical and industrial applications. Advanced techniques such as catalysis and green chemistry are increasingly applied to enhance the efficiency and sustainability of its production.

Market trends indicate a rising interest in 3-(2-chloro-5-methylphenyl)oxolane-2,5-dione, driven by its versatility and potential in high-growth sectors. Pharmaceutical companies are particularly keen on exploring its derivatives for drug development, while material scientists focus on its role in polymer innovation. The compound's unique properties position it as a valuable asset in both research and commercial applications.

For researchers and industry professionals seeking reliable information on 3-(2-chloro-5-methylphenyl)oxolane-2,5-dione, understanding its chemical behavior and potential applications is crucial. This guide aims to provide a comprehensive overview, combining scientific insights with practical market perspectives. Whether you are involved in organic synthesis, pharmaceutical research, or material development, this compound offers exciting opportunities for innovation.

In conclusion, 3-(2-chloro-5-methylphenyl)oxolane-2,5-dione (CAS No. 2229483-06-9) is a compound of significant scientific and industrial interest. Its unique structure and versatile applications make it a subject of ongoing research and development. As the demand for sustainable materials and novel therapeutics continues to grow, this compound is poised to play a pivotal role in shaping the future of chemistry and biotechnology.

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